N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-2-methoxybenzamide

• IUPAC Name: N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-2-methoxybenzamide
• InChI: InChI=1S/C26H23NO6/c1-15-18-11-10-17(27-26(29)19-7-5-6-8-20(19)30-2)14-22(18)33-25(15)24(28)16-9-12-21(31-3)23(13-16)32-4/h5-14H,1-4H3,(H,27,29)
• InChI Key: OOJJJSZLDMERBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3OC)C(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C26H23NO6
• Molecular Weight: 445.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of a suitable benzofuran derivative with a benzoyl chloride derivative, possibly using a base to deprotonate the benzofuran and facilitate nucleophilic attack on the benzoyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (benzene and furan), ether linkages (from the methoxy groups), and an amide functional group. These features could influence its reactivity and physical properties.

Chemical Reactions Analysis

As a benzamide derivative, this compound could potentially undergo reactions typical of carboxamides, such as hydrolysis under acidic or basic conditions. The methoxy groups might be susceptible to demethylation under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar amide and ether groups could enhance its solubility in polar solvents. Its melting and boiling points would be influenced by factors such as molecular weight and intermolecular forces.

Scientific Research Applications

Antioxidant Activity

• Research : Researchers synthesized novel benzamide compounds from 2,3-dimethoxybenzoic acid and amine derivatives. They evaluated the in vitro antioxidant activity using total antioxidant, free radical scavenging, and metal chelating assays. .

Antibacterial Properties

• Findings : The synthesized benzamide compounds were tested against gram-positive and gram-negative bacteria. .

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its specific biological target. Benzamides and benzofurans are found in various bioactive compounds, so this compound could potentially have interesting biological activity.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

The future research directions for this compound could be vast and would depend on its observed properties and activities. If it shows promising biological activity, it could be further investigated as a potential therapeutic agent. Alternatively, if it has interesting chemical reactivity, it could be studied in the context of synthetic chemistry.